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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B15562049 Get Quote

Abstract
NSC23005 is a potent and selective small molecule inhibitor of p18INK4C, a member of the

INK4 family of cyclin-dependent kinase (CDK) inhibitors.[1][2] By inhibiting p18, NSC23005

promotes the activity of CDK4 and CDK6, leading to the expansion of hematopoietic stem cells

(HSCs) without affecting leukemia cell proliferation.[1][2][3] Its efficacy in promoting HSC

expansion makes it a valuable tool in stem cell research and potential therapeutic

development. This document provides detailed protocols for the preparation, storage, and

handling of NSC23005 sodium salt stock solutions for in vitro research applications.

Chemical and Physical Properties
NSC23005 sodium is a white to off-white crystalline solid. It is the sodium salt of 4-

[(Cyclohexylamino)sulfonyl]benzoic acid. It is essential to refer to the batch-specific molecular

weight provided on the product vial or the Certificate of Analysis (CoA) for the most accurate

calculations.
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Property Value References

Chemical Name

4-

[(Cyclohexylamino)sulfonyl]ben

zoic acid sodium salt

CAS Number 1796596-46-7

Molecular Formula C₁₃H₁₆NNaO₄S

Molecular Weight ~305.33 g/mol

Purity ≥98%

Solubility Data
The solubility of NSC23005 sodium can vary between different suppliers and batches. The

following table summarizes reported solubility values. For optimal results, use fresh, high-purity

solvents. Moisture-absorbing DMSO can reduce the solubility of the compound.

Solvent Reported Solubility
Approx. Molar
Concentration

References

Water Soluble to 100 mM 100 mM

61 mg/mL 199.8 mM

DMSO Soluble to 100 mM 100 mM

61 mg/mL 199.8 mM

6.4 mg/mL 20.9 mM

1 mg/mL 3.3 mM

PBS (pH 7.2) 10 mg/mL 32.7 mM

Ethanol 7 mg/mL 22.9 mM

0.2 mg/mL 0.65 mM
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This section provides a detailed protocol for preparing a 10 mM stock solution of NSC23005
sodium in either DMSO or sterile water.

3.1. Materials

NSC23005 sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free water

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filtered pipette tips

Vortex mixer

3.2. Stock Solution Calculation To prepare a stock solution of a specific concentration, use the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution (using MW = 305.33): Mass (mg) = 10 mM x 1 mL

x 305.33 g/mol = 3.05 mg

3.3. Preparation Workflow The following diagram outlines the general workflow for preparing

the stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15562049?utm_src=pdf-body
https://www.benchchem.com/product/b15562049?utm_src=pdf-body
https://www.benchchem.com/product/b15562049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Start: Gather Materials

1. Weigh NSC23005
(e.g., 3.05 mg)

2. Add Solvent
(e.g., 1 mL DMSO or Water)

3. Dissolve Completely
(Vortex/Warm if needed)

4. Aliquot into Tubes

5. Store Appropriately

End: Stock Ready

Click to download full resolution via product page

Caption: Workflow for NSC23005 sodium stock solution preparation.
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3.4. Step-by-Step Reconstitution Protocol

Equilibrate: Allow the vial of NSC23005 sodium powder to reach room temperature before

opening to prevent moisture condensation.

Weighing: Carefully weigh the desired amount of powder (e.g., 3.05 mg for a 1 mL, 10 mM

solution) and transfer it to a sterile tube.

Solvent Addition: Add the calculated volume of the chosen solvent (e.g., 1 mL of DMSO or

sterile water) to the tube containing the powder.

Dissolution: Cap the tube securely and vortex thoroughly until the solid is completely

dissolved. Gentle warming in a water bath (37°C) can aid dissolution, but do not overheat.

Sterilization (for aqueous solutions): If you prepared the stock solution in water or PBS for

cell culture use, it is recommended to sterilize it by passing it through a 0.22 µm syringe filter

before storage.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent used.

Storage and Stability
Proper storage is critical to maintain the activity of NSC23005.

Form
Storage
Temperature

Duration References

Solid Powder -20°C Up to 3 years

Stock Solution (in

DMSO or Water)
-80°C 6 months to 1 year

-20°C 1 month
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Note: Always store solutions protected from light and moisture. When retrieving from cold

storage, allow vials to equilibrate to room temperature before opening.

Mechanism of Action
NSC23005 is an inhibitor of p18 (also known as INK4C or CDKN2C), a tumor suppressor

protein that specifically inhibits CDK4 and CDK6. In the cell cycle, the CDK4/6-Cyclin D

complex phosphorylates the Retinoblastoma (Rb) protein. This phosphorylation releases the

transcription factor E2F, allowing the cell to progress from the G1 to the S phase.

By binding to p18, NSC23005 prevents it from inhibiting the CDK4/6-Cyclin D complex. This

results in increased Rb phosphorylation and promotes cell cycle progression, which is the

mechanism behind its observed effect of promoting the expansion of hematopoietic stem cells.
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Caption: NSC23005 inhibits p18, promoting CDK4/6 activity and cell cycle progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. caymanchem.com [caymanchem.com]

2. medchemexpress.com [medchemexpress.com]

3. NSC 23005 sodium (CAS 1796596-46-7): R&D Systems [rndsystems.com]

To cite this document: BenchChem. [Application Notes: Preparation and Handling of
NSC23005 Sodium Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562049#preparing-nsc23005-sodium-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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